Cas no 2171791-44-7 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic acid
• CAS No: 2171791-44-7
• MF: C₂₃H₂₃NO₆
• MW: 409.43182682991
• CID: 5565637
• PubChem ID: 165593668
• Update Time: 2025-06-27

1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic acid
• 1,2,4-Piperidinetricarboxylic acid, 1-(9H-fluoren-9-ylmethyl) 2-methyl ester
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic acid

• Inchi： 1S/C23H23NO6/c1-29-22(27)20-12-14(21(25)26)10-11-24(20)23(28)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20H,10-13H2,1H3,(H,25,26)
• InChI Key： LWWSRNWGDFXSKG-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(C(O)=O)CC1C(OC)=O

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic acid

Introduction to 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic Acid (CAS No. 2171791-44-7)

1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic acid, identified by its CAS number 2171791-44-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its piperidine core and fluorenyl substituent, which contribute to its unique chemical and biological properties. The presence of multiple ester functionalities further enhances its versatility, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic acid is highly functionalized, featuring two methoxycarbonyl (MOC) groups at the 2-position and 4-position of the piperidine ring, respectively. This arrangement provides multiple sites for further chemical modification, enabling the synthesis of a wide range of derivatives with tailored biological activities. The fluorenyl moiety, a prominent feature in many pharmaceuticals due to its stability and hydrophobicity, adds an additional layer of complexity and utility to this compound.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds for their potential applications in drug discovery. Piperidine derivatives are known for their ability to modulate various biological pathways, making them attractive candidates for therapeutic intervention. The specific arrangement of functional groups in 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic acid suggests that it could be a valuable building block for the synthesis of small-molecule drugs targeting neurological disorders, cardiovascular diseases, and other metabolic conditions.

One of the most compelling aspects of this compound is its potential as a precursor for the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the structural features of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic acid, researchers can design molecules that specifically interact with target kinases, thereby inhibiting their activity and mitigating disease progression.

The synthesis of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic acid involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The introduction of the methoxycarbonyl groups requires precise control over reaction conditions to ensure high yield and purity. Additionally, the attachment of the fluorenyl moiety necessitates careful consideration to maintain structural integrity and functional group compatibility.

In academic research, this compound has been explored as a key intermediate in the synthesis of more complex molecules. For instance, studies have demonstrated its utility in generating peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as degradation and immunogenicity. The versatility of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic acid allows chemists to modify its structure in various ways, enabling the creation of diverse libraries of compounds for high-throughput screening.

The pharmacological potential of this compound has also been investigated in preclinical models. Preliminary studies suggest that derivatives derived from 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonyl)piperidine-4-carboxylic acid may exhibit potent activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and survival. These findings underscore the importance of this compound as a scaffold for further drug development efforts.

The use of computational methods has further enhanced the understanding of how 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(methoxycarbonic acid piperidine)-4-carboxylic acid interacts with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify potential binding pockets on target proteins. These insights have guided synthetic efforts toward optimizing lead compounds for better pharmacokinetic properties and reduced off-target effects.

In conclusion, 1-{(9H-fluoren-9-y m meth ox y carb on y l)} - 2 - (m eth ox y carb on y l) - p i per id ine - 4 - car box y l ic ac i d strong > (CAS No . 2171791 -44 -7) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules , particularly those targeting neurological and metabolic disorders . As research continues to uncover new applications for this compound , it is likely to remain at the forefront of drug discovery efforts . The combination of synthetic chemistry expertise , computational modeling , and preclinical studies will be essential in realizing its full therapeutic promise . p >